Cas no 2229623-48-5 ((2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonyl chloride)

• Product Name: (2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonyl chloride
• CAS No: 2229623-48-5
• MF: C₆H₁₁ClO₄S
• MW: 214.667140245438
• CID: 6019672
• PubChem ID: 165673938
• Update Time: 2025-05-19

(2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonyl chloride
• 2229623-48-5
• EN300-1987556

• Inchi： 1S/C6H11ClO4S/c1-6(2)10-3-5(11-6)4-12(7,8)9/h5H,3-4H2,1-2H3
• InChI Key： CZATVDAZYYQDAW-UHFFFAOYSA-N
• SMILES： ClS(CC1COC(C)(C)O1)(=O)=O

Computed Properties

• Exact Mass: 214.0066577g/mol
• Monoisotopic Mass: 214.0066577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61Ų

Additional information on (2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonyl chloride

Comprehensive Overview of (2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonyl chloride (CAS No. 2229623-48-5)

(2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonyl chloride, identified by its CAS number 2229623-48-5, is a specialized organic compound widely utilized in pharmaceutical and fine chemical synthesis. Its unique structure, featuring a dioxolane ring and a methanesulfonyl chloride functional group, makes it a versatile intermediate for constructing complex molecules. Researchers and industries value this compound for its reactivity, particularly in nucleophilic substitution reactions and as a precursor for sulfonamide derivatives.

The growing demand for high-purity intermediates in drug discovery has spotlighted compounds like (2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonyl chloride. With the rise of green chemistry and sustainable synthesis, users frequently search for eco-friendly applications of such reagents. This compound aligns with trends favoring atom-efficient reactions and catalytic processes, as it minimizes byproduct formation in multi-step syntheses.

Analytical techniques such as NMR spectroscopy and HPLC are critical for verifying the purity of CAS 2229623-48-5. Recent advancements in process optimization have enabled higher yields, addressing common queries about scalability in peer-reviewed literature. Additionally, its stability under inert conditions makes it a reliable choice for storage-sensitive reactions, a topic often discussed in industrial forums.

In the context of peptide coupling and bioconjugation, this sulfonyl chloride derivative offers selective reactivity with amines and alcohols. Such properties resonate with trending searches around click chemistry and protein engineering. Its role in generating prodrugs or targeted delivery systems further underscores its relevance in modern therapeutics.

Safety data sheets emphasize proper handling protocols, though the compound is not classified under restricted categories. Discussions on laboratory best practices and waste management often cite derivatives like (2,2-dimethyl-1,3-dioxolan-4-yl)methanesulfonyl chloride as examples of low-environmental-impact reagents when used correctly.

Future research directions may explore its applications in covalent inhibitor design or materials science, areas gaining traction in academic and patent databases. As synthetic methodologies evolve, this compound’s adaptability ensures its continued prominence in cutting-edge chemistry.